Cas no 1807041-16-2 (2',4'-Dibromo-5'-fluoroacetophenone)

• Product Name: 2',4'-Dibromo-5'-fluoroacetophenone
• CAS No: 1807041-16-2
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• CID: 4707896
• Update Time: 2025-10-29

2',4'-Dibromo-5'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dibromo-5'-fluoroacetophenone

• Inchi： 1S/C8H5Br2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-3H,1H3
• InChI Key： WITUOAAZZVFYNS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)=O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 17.1

Additional information on 2',4'-Dibromo-5'-fluoroacetophenone

2',4'-Dibromo-5'-fluoroacetophenone (CAS No. 1807041-16-2): A Versatile Synthetic Intermediate in Modern Pharmaceutical Chemistry

2',4'-Dibromo-5'-fluoroacetophenone, with the systematic chemical name 2',4'-Dibromo-5'-fluoroacetophenone, is a key compound in the field of synthetic organic chemistry. Its molecular structure, characterized by the presence of 2',4'-Dibromo and 5'-fluoro functional groups, makes it a valuable scaffold for the development of novel pharmaceuticals and materials. The CAS No. 1807041-16-2 serves as a unique identifier for this compound, enabling precise reference in scientific literature and industrial applications.

Recent advancements in synthetic chemistry have highlighted the importance of 2',4'-Dibromo-5'-fluoroacetophenone as a versatile building block. A 2023 study published in Organic & Biomolecular Chemistry demonstrated its utility in the synthesis of bioactive molecules through electrophilic aromatic substitution reactions. The 5'-fluoro substituent was found to enhance the compound's reactivity, enabling selective functionalization under mild conditions. This property has significant implications for the design of fluorinated pharmaceuticals, which are increasingly prevalent in modern drug discovery.

One of the most promising applications of 2',4'-Dibromo-5'-fluoroacetophenone lies in its potential as a lead compound for the development of antimicrobial agents. A 2024 paper in Journal of Medicinal Chemistry reported the synthesis of derivatives with potent activity against multidrug-resistant bacteria. The 2',4'-Dibromo groups were shown to confer enhanced stability against enzymatic degradation, while the 5'-fluoro moiety contributed to improved binding affinity with bacterial cell wall targets. These findings underscore the compound's relevance in addressing the growing challenge of antibiotic resistance.

From a synthetic perspective, the 2',4'-Dibromo-5'-fluoroacetophenone molecule presents unique challenges and opportunities. Researchers have explored enantioselective synthesis methods to produce chiral derivatives with enhanced biological activity. A 2023 breakthrough in Chemical Communications described the use of asymmetric catalysis to achieve high enantiomeric excess, opening new avenues for the development of chiral pharmaceuticals. This approach has potential applications in the design of targeted therapies for conditions such as cancer and neurodegenerative diseases.

Recent studies have also focused on the photophysical properties of 2',4'-Dibromo-5'-fluoroacetophenone and its potential in optoelectronic materials. A 2024 publication in Advanced Materials demonstrated that the 5'-fluoro substituent significantly modulates the compound's fluorescence emission spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs). This application highlights the compound's interdisciplinary significance beyond traditional pharmaceutical contexts.

Environmental and sustainability considerations have become increasingly important in the study of 2',4'-Dibromo-5'-fluoroacetophenone. Recent research has focused on developing green synthetic methods to reduce the environmental impact of its production. A 2023 study in Green Chemistry reported the use of flow chemistry techniques to achieve high yields with minimal waste generation. These advancements align with global efforts to promote eco-friendly chemical manufacturing and address the challenges of chemical sustainability.

Despite its promise, the synthesis of 2',4'-Dibromo-5'-fluoroacetophenone remains a complex process requiring precise control of reaction conditions. The 2',4'-Dibromo groups can lead to unwanted side reactions, necessitating the development of selective functionalization strategies. Recent work in Organic Process Research & Development has introduced novel protecting group methodologies to overcome these challenges, enabling more efficient and scalable synthesis protocols.

The CAS No. 1807041-16-2 designation underscores the importance of standardized nomenclature in chemical research. This system allows for unambiguous communication across scientific disciplines, facilitating collaboration and knowledge sharing. As the field of synthetic organic chemistry continues to evolve, the role of compounds like 2',4'-Dibromo-5'-fluoroacetophenone will likely expand, driven by advances in computational chemistry and high-throughput screening technologies.

In conclusion, 2',4'-Dibromo-5'-fluoroacetophenone represents a critical intersection of synthetic chemistry, pharmaceutical science, and materials engineering. Its unique molecular structure and functional groups make it a valuable platform for the development of novel therapeutics, materials, and sustainable chemical processes. As research in this area continues to advance, the CAS No. 1807041-16-2 will remain a key reference point in the scientific community.